(Z)-N-(3-allyl-4-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)benzamide

• IUPAC Name: 4-[bis(2-cyanoethyl)sulfamoyl]-N-(4-ethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C25H25N5O4S2/c1-3-16-30-23-21(34-4-2)8-5-9-22(23)35-25(30)28-24(31)19-10-12-20(13-11-19)36(32,33)29(17-6-14-26)18-7-15-27/h3,5,8-13H,1,4,6-7,16-18H2,2H3
• InChI Key: OFFMQDABLXAXPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N)N2CC=C
• Molecular Formula: C25H25N5O4S2
• Molecular Weight: 523.6 g/mol

Description

(Z)-N-(3-allyl-4-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)benzamide is a useful research compound. Its molecular formula is C25H25N5O4S2 and its molecular weight is 523.63. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-4-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-4-ethoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-bis(2-cyanoethyl)sulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research in the field often involves synthesizing and characterizing compounds with complex structures, such as those containing thiazole rings and benzamide groups. These activities are foundational in understanding the physical, chemical, and biological properties of the compounds. For example, studies have detailed the synthesis and characterization of various benzamide derivatives and thiazole-containing compounds, demonstrating their potential antimicrobial activity and providing insights into their structural properties through techniques like X-ray crystallography and spectral analysis (Priya et al., 2006).

Antimicrobial Applications

Several studies have focused on the synthesis and evaluation of thiazole derivatives for their antimicrobial properties. Compounds bearing thiazole and benzamide moieties have been investigated for their efficacy against various bacterial and fungal strains, indicating the potential for these chemical structures to serve as templates for designing new antimicrobial agents (Chawla, 2016).

Anticancer Activity

Research into the anticancer properties of compounds similar to the one has shown promising results. For instance, sulfonamide Schiff bases and their metal complexes have been synthesized and evaluated for their cytotoxic activities against human cancer cell lines, suggesting the potential application of these compounds in cancer treatment (Govindaraj et al., 2021).

Material Science Applications

In material science, compounds with benzoxazine, benzothiazole, and sulfonamide groups have been explored for their utility in creating high-performance thermosets and coatings. These materials exhibit excellent thermal and mechanical properties, making them suitable for various industrial applications (Agag & Takeichi, 2003).